1-(3-Nitrophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone

• IUPAC Name: 1-(3-nitrophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H12N6O3S/c25-16(12-3-1-5-14(9-12)24(26)27)11-28-18-21-20-17-7-6-15(22-23(17)18)13-4-2-8-19-10-13/h1-10H,11H2
• InChI Key: JBTTYWYMUUDQER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C18H12N6O3S
• Molecular Weight: 392.4 g/mol

Description

1-(3-Nitrophenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C18H12N6O3S and its molecular weight is 392.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a critical intermediate in the synthesis of various heterocyclic compounds, including thiophene, oxazole, triazole, pyrimidine, pyridine, quinolone, coumarin, imidazopyrimidine, pyridoimidazole, and triazolo[1,5-a] pyridine. These heterocycles are extensively explored for their biological and medicinal properties, highlighting the compound's utility in creating pharmacologically active molecules (Salem et al., 2021).

Formation of Azole and Azine Derivatives

Through various synthetic pathways, this compound contributes to the formation of fused azole and azine derivatives, which are of interest in the development of new therapeutic agents. Such pathways include reactions with amines and subsequent cyclization processes that lead to the creation of novel triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, showcasing its versatility in synthetic organic chemistry (Ibrahim et al., 2011).

Creation of Novel Pharmacophores

The synthesis of new 1,2,4-triazolo[1,5-a]pyridine derivatives from this compound demonstrates its role in creating novel pharmacophores. These derivatives emerge from reactions that incorporate unique electronic and intermolecular interactional characteristics, influencing crystal structures and potentially leading to the development of new pharmaceuticals (Chai et al., 2019).

Antimicrobial and Antioxidant Properties

The compound's derivatives have been studied for their antimicrobial and antioxidant activities. This highlights its potential as a precursor in synthesizing compounds with desirable biological activities, which could contribute to the development of new drugs with antimicrobial and antioxidant properties (Flefel et al., 2018).